Thiophene-3-carboximidamide Hydrochloride
Overview
Description
Thiophene-3-carboximidamide hydrochloride (TCH) is a highly versatile organic compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 243°C and a molecular weight of 218.6 g/mol. TCH is used in a variety of organic syntheses, such as the synthesis of nitroalkenes, amines, and thioureas. It is also used as a catalyst in a variety of reactions, including the synthesis of heterocyclic compounds, the synthesis of polymers, and the synthesis of polysaccharides. In addition, TCH is used in a variety of biochemical and physiological studies, where its unique properties make it an ideal tool for a wide range of applications.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Thiophene derivatives, including Thiophene-3-carboximidamide Hydrochloride, have been recognized for their broad applications in medicinal chemistry due to their valuable bioactivities. These compounds exhibit antimicrobial, anticancer, antiparasitic, anti-inflammatory, and antihypertensive activities, making them key in drug development. The synthesis of thiophene derivatives has attracted significant attention, leading to the development of novel synthetic approaches and modifications of known methods to enhance their efficacy and application scope in drug synthesis, including natural product synthesis (Xuan, 2020).
Organic Materials and Catalysis
Beyond medicinal applications, this compound and related derivatives find utility in organic materials due to their electronic properties. Their applications extend to organic synthesis as valuable intermediates, showcasing their versatility in chemical reactions. The employment of thiophene derivatives in the development of organic semiconductors for use in field-effect transistors, solar cells, and light-emitting diodes is a testament to their unique optical and electronic properties. The role of thiophenes in catalysis, particularly in hydrodesulfurization and as catalyst supports, underscores their significance in enhancing chemical reactivity and environmental remediation processes (Gendron & Vamvounis, 2015).
Central Nervous System Agents
The potential of thiophene scaffolds as central nervous system (CNS) agents has been explored, with thiophene derivatives showing promise in various CNS activities. These include acting as anticonvulsants, acetylcholinesterase inhibitors, and inhibitors of cyclin-dependent kinase 5. The exploration of thiophene derivatives in the context of the CNS reveals their potential in developing novel therapeutic agents that could offer new pathways for treating neurological conditions (Deep et al., 2016).
Environmental Applications
Thiophene derivatives also play a role in environmental applications, particularly in the biodegradation of organosulfur compounds found in petroleum. Studies on the biodegradation of thiophene and related compounds have provided insights into their fate in petroleum-contaminated environments, highlighting the significance of these derivatives in addressing environmental pollution and developing more sustainable industrial processes (Kropp & Fedorak, 1998).
Mechanism of Action
Mode of Action
Thiophene derivatives are known to exhibit a variety of biological effects, suggesting that they may interact with multiple targets .
Biochemical Pathways
Thiophene derivatives are known to be involved in a wide range of biological activities, indicating that they may influence several biochemical pathways .
Safety and Hazards
Future Directions
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Future research may focus on exploring the design and detection mechanism of various thiophene-based probes, practical applicability, and their advanced models .
properties
IUPAC Name |
thiophene-3-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2S.ClH/c6-5(7)4-1-2-8-3-4;/h1-3H,(H3,6,7);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAUZIIYPBLBRFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(=N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381504 |
Source
|
| Record name | Thiophene-3-carboximidamide Hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60381504 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
51528-02-0 |
Source
|
| Record name | Thiophene-3-carboximidamide Hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60381504 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Thiophene-3-carboxamidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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